Cas no 97901-15-0 (5-Bromoindan-2-carboxylic Acid)

5-Bromoindan-2-carboxylic Acid structure

97901-15-0 structure

Product Name:5-Bromoindan-2-carboxylic Acid

CAS No:97901-15-0

MF:C₁₀H₉BrO₂

MW:241.081262350082

MDL:MFCD17926573

CID:1006289

Update Time:2023-11-22

5-Bromoindan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-BROMO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLIC ACID
- 5-Bromo-2-indanecarboxylic acid
- 5-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid (ACI)
- 5-Bromoindan-2-carboxylic acid
- 5-Bromoindan-2-carboxylic Acid
- MDL： MFCD17926573
- Inchi： 1S/C10H9BrO2/c11-9-2-1-6-3-8(10(12)13)4-7(6)5-9/h1-2,5,8H,3-4H2,(H,12,13)
- InChI Key： OMJPTHPPEYUYLP-UHFFFAOYSA-N
- SMILES： O=C(C1CC2C(=CC=C(C=2)Br)C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1

5-Bromoindan-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B683225-100mg	5-Bromoindan-2-carboxylic Acid	97901-15-0		100mg	$ 87.00	2023-04-18
TRC	B683225-500mg	5-Bromoindan-2-carboxylic Acid	97901-15-0		500mg	$ 592.00	2023-04-18
TRC	B683225-1g	5-Bromoindan-2-carboxylic Acid	97901-15-0		1g	$ 760.00	2022-06-06
TRC	B683225-5g	5-Bromoindan-2-carboxylic Acid	97901-15-0		5g	$ 1800.00	2023-09-08
TRC	B683225-10g	5-Bromoindan-2-carboxylic Acid	97901-15-0		10g	$ 3915.00	2023-04-18
eNovation Chemicals LLC	D480219-1g	5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid	97901-15-0	95%	1g	$885	2024-08-03
TRC	B683225-1000mg	5-Bromoindan-2-carboxylic Acid	97901-15-0		1g	$ 919.00	2023-04-18
Enamine	EN300-325749-0.05g	5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid	97901-15-0	95%	0.05g	$142.0	2023-02-23
Enamine	EN300-325749-0.1g	5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid	97901-15-0	95%	0.1g	$212.0	2023-02-23
Enamine	EN300-325749-0.25g	5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid	97901-15-0	95%	0.25g	$302.0	2023-02-23

5-Bromoindan-2-carboxylic Acid Production Method

Production Method 1

628732-09-2

97901-15-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetic acid , Water ; overnight

Reference

: Preparation of 4-(substituted cycloalkylmethyl)imidazole-2-thiones, 4-(substituted cycloalkenylmethyl)imidazole-2-thiones, 4-(substituted cycloalkylmethyl)imidazol-2-ones and 4-(substituted cycloalkenylmethyl)imidazol-2-ones and related compounds as agonists of alpha 2B adrenergic receptor

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Production Method 2

628732-08-1

97901-15-0

628732-09-2

Reaction Conditions

1.1 Reagents: Triethylsilane Solvents: Trifluoroacetic acid ; 0 °C; 18 h, 0 °C

Reference

: Preparation of 4-(2-methyl-5,6,7,8-tetrahydro-quinolin-7-ylmethyl)-1,3-dihydro-imidazole-2-thione as specific alpha2B adrenergic receptor agonist, and methods of using the same

, United States, , ,

Production Method 3

1446757-57-8

97901-15-0

Reaction Conditions

1.1 15 min, 200 °C

Reference

: Potent MCH-1 receptor antagonists from cis-1,4-diaminocyclohexane-derived indane analogs

Qian, Yimin; Conde-Knape, Karin; Erickson, Shawn D.; Falcioni, Fiorenza; Gillespie, Paul; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(14), 4216-4220

Production Method 4

628732-09-2

97901-15-0

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrochloric acid Solvents: Water ; overnight, rt

Reference

: Preparation of 4-substituted imidazole-2-thiones and imidazol-2-ones as agonists of alpha-2B and alpha-2C adrenergic receptors

, World Intellectual Property Organization, , ,

Production Method 5

97901-15-0

Reaction Conditions

Reference

: Preparation of 4-(substituted cycloalkylmethyl)imidazole-2-thiones, 4-(substituted cycloalkenylmethyl)imidazole-2-thiones, 4-(substituted cycloalkylmethyl)imidazol-2-ones and 4-(substituted cycloalkenylmethyl)imidazol-2-ones and related compounds as agonists of α2B adrenergic receptors

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